5-(3,4-dimethoxyphenyl)-2(3H)-furanone

• IUPAC Name: 5-(3,4-dimethoxyphenyl)-3H-furan-2-one
• InChI: InChI=1S/C12H12O4/c1-14-10-4-3-8(7-11(10)15-2)9-5-6-12(13)16-9/h3-5,7H,6H2,1-2H3
• InChI Key: XISLPUVRBDFJFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CCC(=O)O2)OC
• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol

Description

5-(3,4-Dimethoxyphenyl)-2(3H)-furanone is a furanone derivative characterized by a 2(3H)-furanone core substituted with a 3,4-dimethoxyphenyl group at the 5-position. For example, (3Z)-5-(3,4-dimethoxyphenyl)-3-[4-(octyloxy)benzylidene]-2(3H)-furanone (C₂₇H₃₂O₅) is a derivative with enhanced hydrophobicity due to the octyloxybenzylidene group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3,4-dimethoxyphenyl)-2(3H)-furanone typically involves the reaction of 3,4-dimethoxybenzaldehyde with a suitable furanone precursor under acidic or basic conditions. One common method involves the use of a Lewis acid catalyst to facilitate the cyclization reaction, resulting in the formation of the furanone ring.

Industrial Production Methods

Industrial production of 5-(3,4-dimethoxyphenyl)-2(3H)-furanone may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(3,4-Dimethoxyphenyl)-2(3H)-furanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the furanone ring to a dihydrofuranone or tetrahydrofuranone.

Substitution: Electrophilic aromatic substitution reactions can occur on the phenyl ring, introducing different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like bromine (Br2) and nitric acid (HNO3) can be used for halogenation and nitration reactions, respectively.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of dihydrofuranone or tetrahydrofuranone derivatives.

Substitution: Formation of halogenated or nitrated phenyl derivatives.

Scientific Research Applications

5-(3,4-Dimethoxyphenyl)-2(3H)-furanone has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(3,4-dimethoxyphenyl)-2(3H)-furanone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions.

Comparison with Similar Compounds

5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione

This compound replaces the furanone core with a 1,3,4-oxadiazole-thione ring. Despite the differing core, the 3,4-dimethoxyphenyl group is retained. Key findings include:

• Antimicrobial Activity: Piperazinomethyl derivatives (e.g., 5c, 5d) exhibited broad-spectrum antibacterial activity (MIC 0.5–8 µg/mL) against Gram-positive and Gram-negative pathogens .
• Anti-Proliferative Activity : Derivatives such as 4l and 5a–d showed potent activity against prostate (PC3), colorectal (HCT-116), and breast (MCF7) cancer cell lines .

5-(3-Phenylpropanoyl)dihydro-2(3H)-furanone

This dihydrofuranone derivative features a 3-phenylpropanoyl substituent. Key differences include:

• Stability: The C5-C6 bond dissociation energy (372.31 kJ/mol) is higher than typical furanones, suggesting greater thermal stability .
• Synthetic Utility : Used in Friedel-Crafts reactions to synthesize intermediates for antidepressants like sertraline .

Comparison : The absence of methoxy groups reduces polarity, impacting solubility and bioavailability.

Derivatives with Modified Substituents

(3Z)-5-(3,4-Dimethoxyphenyl)-3-[4-(Octyloxy)benzylidene]-2(3H)-furanone

This derivative introduces a hydrophobic 4-octyloxybenzylidene group.

• Molecular Weight : 436.55 g/mol (vs. ~232.23 g/mol for the parent compound).
• Applications : Such lipophilic modifications are common in drug design to enhance membrane permeability .

5-[(3,5-Dimethoxyphenyl)methylene]-2(5H)-furanone

A positional isomer with methoxy groups at the 3,5-positions instead of 3,4.

• Molecular Formula : C₁₃H₁₂O₄ (232.23 g/mol).
• Key Difference : Altered substitution pattern may affect electronic properties and binding affinity .

Halogenated Furanone Derivatives

5-(3,4-Dichlorophenyl)-dihydro-2(3H)-furanone

• Synthetic Route : Produced via a three-step process involving Friedel-Crafts alkylation.
• Applications : Intermediate in the synthesis of sertraline, an antidepressant .
• Reactivity : Chlorine atoms increase electrophilicity, enabling nucleophilic substitutions.

Comparison : Halogenation enhances reactivity but may reduce biocompatibility compared to methoxy groups.

Data Tables

Table 1: Structural and Functional Comparison of Key Compounds

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Properties/Activities	Reference
5-(3,4-Dimethoxyphenyl)-2(3H)-furanone	Furanone	3,4-Dimethoxyphenyl	~232.23	Parent structure
5-(3,4-Dimethoxyphenyl)-1,3,4-oxadiazole-2(3H)-thione	Oxadiazole-thione	3,4-Dimethoxyphenyl	264.28*	Antimicrobial, anticancer
(3Z)-5-(3,4-Dimethoxyphenyl)-3-[4-(octyloxy)benzylidene]-2(3H)-furanone	Furanone	3,4-Dimethoxyphenyl, 4-octyloxybenzyl	436.55	Enhanced lipophilicity
5-(3-Phenylpropanoyl)dihydro-2(3H)-furanone	Dihydrofuranone	3-Phenylpropanoyl	218.09	High thermal stability (BDE: 372 kJ/mol)
5-(3,4-Dichlorophenyl)-dihydro-2(3H)-furanone	Dihydrofuranone	3,4-Dichlorophenyl	231.06	Intermediate for sertraline synthesis

*Calculated based on molecular formula C₁₀H₉N₂O₃S.